Cas no 8067-92-3 (Bicillin-3)

Bicillin-3 structure
Bicillin-3 structure
Product name:Bicillin-3
CAS No:8067-92-3
MF:C93H111KN12O18S4
MW:1852.30435967445
CID:985987

Bicillin-3 Chemical and Physical Properties

Names and Identifiers

    • Bicillin-3
    • potassium,N,N'-dibenzylethane-1,2-diamine,2-(diethylamino)ethyl 4-aminobenzoate,(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate,(2S,5R,6R)-3,3-d
    • Retacillin
    • Retazillin
    • Bicillin III
    • 3C16H18N2O4S.C16H17N2O4S.C16H20N2.C13H20N2O2.K
    • Inchi: 1S/4C16H18N2O4S.C16H20N2.C13H20N2O2.K/c4*1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16;1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h4*3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);1-10,17-18H,11-14H2;5-8H,3-4,9-10,14H2,1-2H3;/q;;;;;;+1/p-1/t4*11-,12+,14-;;;/m1111.../s1
    • InChI Key: UWGHBOXQOJIGDX-QESCWDNQSA-M
    • SMILES: [K+].S1C(C)(C)[C@H](C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.O(C(C1C=CC(=CC=1)N)=O)CCN(CC)CC.N(CC1C=CC=CC=1)CCNCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 128
  • Rotatable Bond Count: 30
  • Complexity: 1460
  • Topological Polar Surface Area: 531

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